Cas no 1145671-34-6 (2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester)

2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester is a specialized quinazoline derivative with potential applications in pharmaceutical and chemical synthesis. Its structure features a chloro-substituted quinazoline core esterified with 2,2-dimethyl-propionic acid, enhancing stability and reactivity. The compound's design allows for selective modifications, making it a valuable intermediate in drug development, particularly for kinase inhibitors or targeted therapies. The steric hindrance from the dimethyl groups may improve metabolic resistance, while the chloro substituent offers further functionalization opportunities. This product is suited for research applications requiring precise molecular control, offering a balance of reactivity and stability for advanced synthetic processes.

2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester structure

1145671-34-6 structure

Product Name:2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester

CAS No:1145671-34-6

MF:C₁₈H₂₁ClN₂O₄

MW:364.823343992233

CID:4572604

Update Time:2025-06-14

2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester Chemical and Physical Properties

Names and Identifiers

- 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester
- Propanoic acid, 2,2-dimethyl-, 1,1'-(4-chloro-6,7-quinazolinediyl) ester
- Inchi： 1S/C18H21ClN2O4/c1-17(2,3)15(22)24-12-7-10-11(20-9-21-14(10)19)8-13(12)25-16(23)18(4,5)6/h7-9H,1-6H3
- InChI Key： TWAHMAMOOYRZDY-UHFFFAOYSA-N
- SMILES： N1=C2C(C=C(OC(=O)C(C)(C)C)C(OC(=O)C(C)(C)C)=C2)=C(Cl)N=C1

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 474.2±45.0 °C at 760 mmHg
Flash Point: 240.6±28.7 °C
Vapor Pressure: 0.0±1.2 mmHg at 25°C

2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR323184-250mg	2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester	1145671-34-6		250mg	£550.00	2023-09-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580172-250mg	4-Chloroquinazoline-6,7-diyl bis(2,2-dimethylpropanoate)	1145671-34-6	98%	250mg	￥5714.00	2024-08-09

2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665

Additional information on 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester

Research Briefing on 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester (CAS: 1145671-34-6)

In recent years, the compound 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester (CAS: 1145671-34-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This quinazoline derivative has shown promising potential in various therapeutic applications, particularly in oncology and targeted drug delivery. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The synthesis of 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester involves a multi-step process that includes the functionalization of the quinazoline core with chloro and ester groups. Recent studies have optimized this synthesis to improve yield and purity, which is critical for its application in drug development. Advanced analytical techniques such as HPLC and NMR spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility.

Mechanistic studies have revealed that this compound acts as a potent inhibitor of specific kinase pathways involved in cell proliferation and survival. In vitro assays using cancer cell lines demonstrated significant inhibition of tumor growth, with IC50 values in the nanomolar range. Furthermore, the ester moiety enhances the compound's bioavailability, making it a suitable candidate for oral administration. These findings are supported by recent publications in high-impact journals, highlighting the compound's potential as a next-generation kinase inhibitor.

Preclinical evaluations have further explored the pharmacokinetics and toxicity profile of 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester. Animal studies indicate favorable absorption and distribution properties, with minimal off-target effects. However, further optimization is required to address challenges related to metabolic stability and long-term safety. Collaborative efforts between academic and industrial researchers are underway to advance this compound into clinical trials.

In conclusion, 2,2-Dimethyl-propionic acid 4-chloro-7-(2,2-Dimethyl-propionyloxy)-quinazolin-6-yl ester represents a promising therapeutic agent with significant potential in oncology. Its unique chemical structure and mechanism of action position it as a valuable candidate for further development. Future research should focus on refining its pharmacokinetic properties and evaluating its efficacy in combination therapies. This briefing underscores the importance of continued investment in the exploration of novel quinazoline derivatives for medical applications.